9-(4-ethylphenyl)-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 847270-16-0
• Molecular Formula: C25H27N5O2
• Molecular Weight: 429.524
• IUPAC Name: 9-(4-ethylphenyl)-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H27N5O2/c1-4-18-10-12-20(13-11-18)28-14-7-15-29-21-22(26-24(28)29)27(3)25(32)30(23(21)31)16-19-9-6-5-8-17(19)2/h5-6,8-13H,4,7,14-16H2,1-3H3
• InChI Key: KCXSVGSKMOAERW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5C
• solubility: not available

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structure. The structure can be represented in various forms such as Lewis structures, line-angle structures, or 3D models.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction, as well as the yield and purity of the product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound. These techniques can provide information about the arrangement of atoms, the lengths and angles of chemical bonds, and the presence of functional groups.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants and products, the mechanism of the reaction, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties might include reactivity, acidity or basicity, and redox potential.

Safety And Hazards

This information can be found in the compound’s Material Safety Data Sheet (MSDS). It includes hazards related to flammability, reactivity, environmental impact, and health effects.

Future Directions

This could involve potential applications of the compound, areas for further research, or improvements in synthesis methods.

Please note that the availability of this information can vary depending on how extensively the compound has been studied. For a specific compound, it would be necessary to consult the scientific literature or databases such as PubChem, ChemSpider, or the Cambridge Structural Database. If you have a different compound or a known compound, I could help find more specific information.